Cas no 1822868-84-7 (1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene)

1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene is a substituted aromatic compound featuring ethoxy and methoxy functional groups at the 1- and 2-positions, respectively, along with a nitroethyl moiety at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of fine chemicals and pharmaceuticals. The electron-donating alkoxy groups enhance the aromatic system's nucleophilicity, while the nitroethyl group offers versatile transformation potential, such as reduction to amines or further functionalization. Its well-defined molecular architecture ensures consistent performance in synthetic applications, and it is often utilized in controlled reactions requiring regioselective modifications. Suitable for research and industrial use, it is handled under standard laboratory conditions.
1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene structure
1822868-84-7 structure
Product Name:1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene
CAS No:1822868-84-7
MF:C11H15NO4
MW:225.241103410721
CID:5782226
PubChem ID:165746800
Update Time:2025-06-07

1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-ethoxy-2-methoxy-4-(2-nitroethyl)benzene
    • 1822868-84-7
    • EN300-1859480
    • 1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene
    • Inchi: 1S/C11H15NO4/c1-3-16-10-5-4-9(6-7-12(13)14)8-11(10)15-2/h4-5,8H,3,6-7H2,1-2H3
    • InChI Key: WYJMZZWUTWLKEJ-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(=CC=1OC)CC[N+](=O)[O-]

Computed Properties

  • Exact Mass: 225.10010796g/mol
  • Monoisotopic Mass: 225.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 64.3Ų

1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1859480-1g
1-ethoxy-2-methoxy-4-(2-nitroethyl)benzene
1822868-84-7
1g
$986.0 2023-09-18
Enamine
EN300-1859480-5g
1-ethoxy-2-methoxy-4-(2-nitroethyl)benzene
1822868-84-7
5g
$2858.0 2023-09-18
Enamine
EN300-1859480-10g
1-ethoxy-2-methoxy-4-(2-nitroethyl)benzene
1822868-84-7
10g
$4236.0 2023-09-18
Enamine
EN300-1859480-0.05g
1-ethoxy-2-methoxy-4-(2-nitroethyl)benzene
1822868-84-7
0.05g
$827.0 2023-09-18
Enamine
EN300-1859480-0.1g
1-ethoxy-2-methoxy-4-(2-nitroethyl)benzene
1822868-84-7
0.1g
$867.0 2023-09-18
Enamine
EN300-1859480-0.25g
1-ethoxy-2-methoxy-4-(2-nitroethyl)benzene
1822868-84-7
0.25g
$906.0 2023-09-18
Enamine
EN300-1859480-0.5g
1-ethoxy-2-methoxy-4-(2-nitroethyl)benzene
1822868-84-7
0.5g
$946.0 2023-09-18
Enamine
EN300-1859480-1.0g
1-ethoxy-2-methoxy-4-(2-nitroethyl)benzene
1822868-84-7
1g
$986.0 2023-06-01
Enamine
EN300-1859480-2.5g
1-ethoxy-2-methoxy-4-(2-nitroethyl)benzene
1822868-84-7
2.5g
$1931.0 2023-09-18
Enamine
EN300-1859480-5.0g
1-ethoxy-2-methoxy-4-(2-nitroethyl)benzene
1822868-84-7
5g
$2858.0 2023-06-01

Additional information on 1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene

Comprehensive Overview of 1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene (CAS No. 1822868-84-7)

1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene (CAS No. 1822868-84-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This aromatic nitro compound features an ethoxy and methoxy substituent on the benzene ring, along with a nitroethyl group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, flavor and fragrance synthesis, and advanced material development.

The compound's molecular structure, characterized by the presence of both ethoxy and methoxy groups, contributes to its solubility in organic solvents, which is a critical factor for its use in organic synthesis. The nitroethyl moiety further enhances its reactivity, enabling it to participate in various condensation reactions and reduction processes. These attributes make 1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene a valuable building block for constructing more complex molecules.

In the context of current trends, the demand for high-purity chemical intermediates has surged, driven by advancements in green chemistry and sustainable manufacturing. This compound aligns well with these trends, as it can be synthesized using environmentally friendly protocols. For instance, researchers are investigating catalytic reduction methods to minimize waste and improve yield, addressing the growing need for eco-friendly synthesis routes.

Another area of interest is the compound's potential role in flavor and fragrance applications. The aromatic nature of 1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene makes it a candidate for developing novel synthetic flavors and perfume ingredients. Its ability to undergo selective functionalization allows chemists to tailor its properties for specific olfactory profiles, catering to the ever-evolving preferences of consumers in the cosmetics and food industries.

From a pharmaceutical perspective, this compound's nitro group offers a pathway to bioactive molecules. Nitroaromatics are often precursors to amine derivatives, which are pivotal in drug discovery. The compound's structural features could be leveraged to design new therapeutic agents, particularly in areas like central nervous system (CNS) drugs or anti-inflammatory compounds. However, rigorous toxicological studies and regulatory approvals are essential before any clinical applications.

The analytical characterization of 1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene typically involves techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are critical for its intended uses. Additionally, computational chemistry tools are increasingly employed to predict its behavior in various reactions, optimizing synthesis protocols and reducing experimental costs.

In summary, 1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene (CAS No. 1822868-84-7) is a multifaceted compound with promising applications across pharmaceuticals, flavors and fragrances, and material science. Its unique structural attributes and compatibility with sustainable chemistry principles position it as a compound of interest for future research and industrial applications. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing innovative chemical solutions.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited